Cas no 914350-25-7 (1-(4-Chlorophenyl)-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)ethanone)

• Product Name: 1-(4-Chlorophenyl)-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)ethanone
• CAS No: 914350-25-7
• MF: C₁₀H₆Br₂ClN₃O
• MW: 379.43513917923
• MDL: MFCD09268155
• CID: 4719595
• Update Time: 2025-07-02

1-(4-Chlorophenyl)-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)ethanone
• STK273592
• 1-(4-Chlorophenyl)-2-(dibromo-1H-1,2,4-triazol-1-yl)ethan-1-one
• 1-(4-Chlorophenyl)-2-(3,5-dibromo-1H-1,2,4-triazol -1-yl)-ethanone
• 1-(4-chlorophenyl)-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)ethan-1-one
• 1-(4-Chlorophenyl)-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)ethanone

• MDL： MFCD09268155
• Inchi： 1S/C10H6Br2ClN3O/c11-9-14-10(12)16(15-9)5-8(17)6-1-3-7(13)4-2-6/h1-4H,5H2
• InChI Key： BXJCGDKNQSFBEX-UHFFFAOYSA-N
• SMILES： BrC1=NC(=NN1CC(C1C=CC(=CC=1)Cl)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Topological Polar Surface Area: 47.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Chlorophenyl)-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)ethanone

Recent Advances in the Study of 1-(4-Chlorophenyl)-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)ethanone (CAS: 914350-25-7)

1-(4-Chlorophenyl)-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)ethanone (CAS: 914350-25-7) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, biological activity, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanism of action, pharmacokinetics, and potential clinical applications.

The compound belongs to the class of triazole derivatives, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of halogen atoms (chlorine and bromine) in its structure enhances its reactivity and binding affinity to biological targets. Recent research has explored its interactions with various enzymes and receptors, particularly those involved in inflammatory and proliferative pathways. These studies have revealed promising results, suggesting that the compound could be a viable candidate for further preclinical and clinical evaluation.

One of the key findings from recent studies is the compound's ability to inhibit specific kinases involved in cancer cell proliferation. In vitro assays demonstrated significant cytotoxicity against several cancer cell lines, with IC50 values in the low micromolar range. Additionally, molecular docking studies have provided insights into the binding modes of the compound, highlighting its potential as a selective kinase inhibitor. These findings are particularly relevant given the growing need for targeted therapies in oncology.

Another area of interest is the compound's antimicrobial activity. Recent investigations have shown that 1-(4-Chlorophenyl)-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)ethanone exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria, as well as fungal pathogens. The mechanism of action appears to involve disruption of cell wall synthesis and interference with essential metabolic pathways. These properties make the compound a promising candidate for the development of new antimicrobial agents, especially in the face of rising antibiotic resistance.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate good oral bioavailability and favorable tissue distribution, although further optimization may be required to improve its metabolic stability. Toxicological assessments have shown that the compound has an acceptable safety profile at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, 1-(4-Chlorophenyl)-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)ethanone (CAS: 914350-25-7) represents a promising scaffold for the development of novel therapeutic agents. Its multifaceted biological activities, combined with its favorable pharmacokinetic properties, make it a valuable candidate for further research. Future studies should focus on optimizing its structure-activity relationships, exploring its potential in combination therapies, and advancing it through the drug development pipeline. The continued investigation of this compound holds great promise for addressing unmet medical needs in oncology, infectious diseases, and beyond.